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Compound of Interest

Compound Name: 9-Bromofluorene

Cat. No.: B049992 Get Quote

The following protocol provides essential safety and logistical information for the proper

disposal of 9-Bromofluorene, a halogenated organic compound. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance. This guide is

intended for researchers, scientists, and drug development professionals familiar with

laboratory safety practices.

Immediate Safety and Hazard Information
9-Bromofluorene is classified as a hazardous material requiring careful handling. It is a

combustible, corrosive solid that can cause severe skin burns and eye damage.[1][2][3][4]
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Hazard Classification & Physical Properties Data

GHS Hazard Class Skin Corrosion/Irritation, Category 1B[1][2]

Signal Word Danger[2][4]

Hazard Statements
H314: Causes severe skin burns and eye

damage[1][2][4]

Molecular Formula C₁₃H₉Br[1]

Molecular Weight 245.11 g/mol [1]

Form Powder[2]

Melting Point 101-104 °C[2]

Storage Class
8A - Combustible corrosive hazardous

materials[2]

Operational and Disposal Plan
This plan outlines the procedural, step-by-step guidance for the safe handling and disposal of

9-Bromofluorene waste.

Personal Protective Equipment (PPE)
Before handling 9-Bromofluorene, ensure the following personal protective equipment is worn:

Eye Protection: Chemical splash goggles and a face shield.[2]

Hand Protection: Wear appropriate protective gloves, such as double nitrile or Viton gloves,

to prevent skin exposure.[2][5]

Body Protection: A fully-buttoned lab coat.[5]

Respiratory Protection: For operations that may generate dust, use a P3 (EN 143) or N95

(US) respirator cartridge.[2][6]
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Proper segregation is the most critical step in managing 9-Bromofluorene waste. As a

brominated organic compound, it must be treated as halogenated organic waste.[7]

Designated Waste Container: Collect 9-Bromofluorene waste in a designated, compatible

container, such as a polyethylene carboy, clearly labeled as "Halogenated Organic Waste".

[5][7] Do not use metal containers, as halogenated solvents can produce acids that corrode

metal.[5]

Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first waste is added.

[8] The label should clearly identify the contents, including "9-Bromofluorene," and list all

chemical constituents and their approximate percentages.[8][9]

Strict Segregation:Do NOT mix 9-Bromofluorene waste with the following:

Non-halogenated organic wastes[7][9]

Acids or bases[5][7]

Heavy metals[9]

Strong oxidizing agents[3][5]

Aqueous solutions[9]

Storage: Keep the waste container tightly closed when not in use.[5][8] Store it in a

designated, cool, and well-ventilated satellite accumulation area, away from direct sunlight

and sources of ignition.[5][8]

Spill Management
In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

Ensure proper PPE is worn, including double nitrile or Viton gloves, chemical splash goggles,

and a lab coat.[5]

Contain the spill and absorb it with an inert, dry material (e.g., vermiculite or sand).

Carefully place the absorbent material into a resealable bag or container.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b049992?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b049992?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b049992?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b049992?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.fishersci.com/store/msds?partNumber=AAA1042806&productDescription=9-BROMOFLUORENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://ehs.cornell.edu/book/export/html/1312
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the container as "Hazardous Waste" with a description of the contents and dispose of

it along with other 9-Bromofluorene waste.[5]

For large spills, evacuate the area and follow your institution's emergency procedures.

Final Disposal
Prohibited Disposal Methods: Never dispose of 9-Bromofluorene waste by pouring it down

the drain or allowing it to evaporate in a fume hood.[5]

Approved Disposal Route: The disposal of contents and containers must be conducted

through an approved hazardous waste disposal facility.[3][4] Halogenated organic wastes are

typically destroyed via regulated high-temperature incineration.[7]

Arranging for Pickup: When the waste container is three-quarters full, arrange for a waste

collection from your institution's Environmental Health and Safety (EHS) department.[8]

Regulatory Compliance: Chemical waste generators are responsible for consulting local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[3][10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 9-
Bromofluorene.
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Caption: Workflow for the proper disposal of 9-Bromofluorene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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